2-[(4-methylphenoxy)methyl]-1H-benzimidazole

• IUPAC Name: 2-[(4-methylphenoxy)methyl]-1H-benzimidazole
• InChI: InChI=1S/C15H14N2O/c1-11-6-8-12(9-7-11)18-10-15-16-13-4-2-3-5-14(13)17-15/h2-9H,10H2,1H3,(H,16,17)
• InChI Key: NSQSYMQZJMZXRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2
• Molecular Formula: C15H14N2O
• DSSTOX Substance ID: DTXSID30351431
• Molecular Weight: 238.28 g/mol
• CAS RN: 3156-25-0

Description

2-[(4-methylphenoxy)methyl]-1H-benzimidazole (MPMB) is a synthetic drug that has been studied for its potential use as an anti-inflammatory, anti-cancer, and anti-microbial agent. It is a heterocyclic compound that has been found to exert inhibitory effects on a variety of enzymes and receptors in the body. MPMB has been studied in animal models and in vitro studies, and its potential therapeutic applications are being explored.

Scientific Research Applications

DNA Topoisomerase I Inhibition

• DNA Topoisomerase I Inhibition : Benzimidazole derivatives, including those related to "2-[(4-methylphenoxy)methyl]-1H-benzimidazole", have been studied for their inhibitory effects on mammalian DNA topoisomerase I, a crucial enzyme involved in DNA replication and transcription. These compounds have shown potent inhibitory activity in vitro, highlighting their potential as therapeutic agents in cancer treatment where DNA replication needs to be controlled or inhibited (A. S. Alpan, H. Gunes, Z. Topçu, 2007).

Antimicrobial Activity

• Antimicrobial Activity : Some derivatives of "2-[(4-methylphenoxy)methyl]-1H-benzimidazole" have shown significant antimicrobial activity. These compounds have been effective against a range of bacterial and fungal strains, indicating their potential as antimicrobial agents. This activity is particularly relevant in the development of new antibiotics to combat resistant strains of bacteria and fungi (Salahuddin, M. Shaharyar, A. Mazumder, M. M. Abdullah, 2017).

Antioxidant Activity

• Antioxidant Activity : Benzimidazole derivatives have been evaluated for their antioxidant properties. These compounds have demonstrated the ability to inhibit lipid peroxidation, a process that can cause cell damage and contribute to various diseases. Their antioxidant activity suggests potential applications in preventing or treating diseases associated with oxidative stress (S. Saini, Neerupma Dhiman, Aman Mittal, G. Kumar, 2016).

Anticancer Activity

• Anticancer Activity : Research has also explored the potential anticancer activities of benzimidazole derivatives. These compounds have been found to inhibit the growth of various cancer cell lines, suggesting their utility in cancer chemotherapy. The mechanism of action includes DNA binding and inhibition of topoisomerase enzymes, critical for cancer cell proliferation (F. Bassyouni, T. S. Saleh, M. Elhefnawi, S. A. El-Moez, W. M. El-Senousy, Mohamed E. Abdel-Rehim, 2012).

Corrosion Inhibition

• Corrosion Inhibition : Benzimidazole and its derivatives have found application as corrosion inhibitors for various metals. These compounds form a protective layer on the metal surface, significantly reducing corrosion in acidic environments. This property is particularly valuable in industrial applications where metal preservation is crucial (M. Yadav, Sumit Kumar, Taniya Purkait, L. Olasunkanmi, I. Bahadur, E. Ebenso, 2016).